Cas no 2640844-04-6 (4-[(5-methyl-1,2-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine)
4-[(5-methyl-1,2-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine Chemical and Physical Properties
Names and Identifiers
-
- F6753-0939
- 4-[(5-methyl-1,2-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine
- AKOS040724468
- 2640844-04-6
- [4-[(5-Methyl-4-isoxazolyl)methyl]-2-morpholinyl]-1-pyrrolidinylmethanone
-
- Inchi: 1S/C14H21N3O3/c1-11-12(8-15-20-11)9-16-6-7-19-13(10-16)14(18)17-4-2-3-5-17/h8,13H,2-7,9-10H2,1H3
- InChI Key: YOVHJDLEVOVVLX-UHFFFAOYSA-N
- SMILES: C(C1OCCN(CC2=C(C)ON=C2)C1)(N1CCCC1)=O
Computed Properties
- Exact Mass: 279.15829154g/mol
- Monoisotopic Mass: 279.15829154g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 347
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 58.8Ų
Experimental Properties
- Density: 1.234±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 465.0±45.0 °C(Predicted)
- pka: 5.40±0.10(Predicted)
4-[(5-methyl-1,2-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6753-0939-2μmol |
4-[(5-methyl-1,2-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine |
2640844-04-6 | 2μmol |
$85.5 | 2023-09-07 | ||
| Life Chemicals | F6753-0939-5μmol |
4-[(5-methyl-1,2-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine |
2640844-04-6 | 5μmol |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6753-0939-10μmol |
4-[(5-methyl-1,2-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine |
2640844-04-6 | 10μmol |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6753-0939-20μmol |
4-[(5-methyl-1,2-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine |
2640844-04-6 | 20μmol |
$118.5 | 2023-09-07 | ||
| Life Chemicals | F6753-0939-1mg |
4-[(5-methyl-1,2-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine |
2640844-04-6 | 1mg |
$81.0 | 2023-09-07 | ||
| Life Chemicals | F6753-0939-2mg |
4-[(5-methyl-1,2-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine |
2640844-04-6 | 2mg |
$88.5 | 2023-09-07 | ||
| Life Chemicals | F6753-0939-3mg |
4-[(5-methyl-1,2-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine |
2640844-04-6 | 3mg |
$94.5 | 2023-09-07 | ||
| Life Chemicals | F6753-0939-4mg |
4-[(5-methyl-1,2-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine |
2640844-04-6 | 4mg |
$99.0 | 2023-09-07 | ||
| Life Chemicals | F6753-0939-5mg |
4-[(5-methyl-1,2-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine |
2640844-04-6 | 5mg |
$103.5 | 2023-09-07 | ||
| Life Chemicals | F6753-0939-10mg |
4-[(5-methyl-1,2-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine |
2640844-04-6 | 10mg |
$118.5 | 2023-09-07 |
4-[(5-methyl-1,2-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Brindha J.,Balamurali M. M.,Kaushik Chanda RSC Adv., 2019,9, 34720-34734
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
Additional information on 4-[(5-methyl-1,2-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine
4-[(5-methyl-1,2-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine (CAS No. 2640844-04-6): A Comprehensive Overview
In the realm of specialized chemical compounds, 4-[(5-methyl-1,2-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine (CAS No. 2640844-04-6) stands out as a molecule of significant interest due to its unique structural features and potential applications. This compound, often referred to in abbreviated forms by researchers, combines a morpholine backbone with oxazole and pyrrolidine moieties, making it a subject of study in medicinal chemistry and material science.
The molecular structure of 4-[(5-methyl-1,2-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine includes a 5-methyl-1,2-oxazol-4-yl group attached to a morpholine ring, which is further modified by a pyrrolidine-1-carbonyl substituent. This intricate arrangement contributes to its distinct chemical properties, such as moderate polarity and stability under standard conditions. Researchers have noted its potential as a building block in the synthesis of more complex molecules, particularly in the development of novel pharmaceutical agents.
One of the key areas where CAS No. 2640844-04-6 has garnered attention is in drug discovery. The morpholine and pyrrolidine components are common pharmacophores, often associated with bioactivity. Recent studies suggest that derivatives of this compound could interact with specific biological targets, making it a candidate for further investigation in therapeutic applications. Its oxazole ring also adds to its versatility, as this heterocycle is known for its role in enhancing molecular interactions.
Beyond pharmaceuticals, 4-[(5-methyl-1,2-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine has potential uses in agrochemicals and material science. The compound's stability and functional groups make it suitable for designing advanced materials with tailored properties. For instance, its incorporation into polymers or coatings could improve durability or provide specific chemical resistance, addressing current industry demands for high-performance materials.
The synthesis of CAS No. 2640844-04-6 typically involves multi-step organic reactions, starting from readily available precursors like morpholine and 5-methyl-1,2-oxazole-4-carbaldehyde. Optimizing these synthetic routes is a focus for chemists aiming to improve yield and scalability, which is crucial for commercial applications. Recent advancements in catalytic methods have shown promise in streamlining the production process, reducing waste, and enhancing efficiency.
In the context of current trends, the demand for novel heterocyclic compounds like 4-[(5-methyl-1,2-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine is rising, driven by the need for innovative solutions in healthcare and technology. Researchers are increasingly exploring its derivatives for their potential in addressing challenges such as antimicrobial resistance and sustainable material development. This aligns with broader scientific goals of creating safer, more effective chemical entities.
From a market perspective, CAS No. 2640844-04-6 is part of a growing niche in fine chemicals. Suppliers and manufacturers are expanding their portfolios to include such specialized compounds, catering to the pharmaceutical and research sectors. The compound's unique identifier ensures traceability and quality control, which are critical for regulatory compliance and customer confidence.
For those working with 4-[(5-methyl-1,2-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine, handling and storage recommendations include keeping the compound in a cool, dry environment, away from direct sunlight. While it is not classified as hazardous under standard regulations, proper laboratory practices should always be followed to ensure safety and integrity of the material.
In summary, 4-[(5-methyl-1,2-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine (CAS No. 2640844-04-6) represents a fascinating example of modern heterocyclic chemistry. Its structural complexity and functional diversity make it a valuable subject for ongoing research and development. As scientific understanding of its properties and applications deepens, this compound is likely to play an increasingly important role in advancing both medicine and materials science.
2640844-04-6 (4-[(5-methyl-1,2-oxazol-4-yl)methyl]-2-(pyrrolidine-1-carbonyl)morpholine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)